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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-carbonitrile

Cat. No.: B071359

For researchers and drug development professionals, ensuring the safe handling and disposal
of chemical reagents is paramount to laboratory safety and environmental compliance. This
guide provides essential, step-by-step procedures for the proper disposal of
Tetrahydrothiopyran-4-carbonitrile (CAS No. 195503-40-3), ensuring a safe and compliant
operational workflow.

Immediate Safety and Handling

Before beginning any disposal procedure, it is critical to handle Tetrahydrothiopyran-4-
carbonitrile with the appropriate safety measures. This compound is classified as hazardous
and can cause skin, eye, and respiratory irritation. It is also harmful if swallowed, inhaled, or in
contact with skin.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling this
compound:

o Eye/Face Protection: Chemical safety goggles or eyeglasses that comply with OSHA
regulations or European Standard EN166.[1]

» Skin Protection: A lab coat and appropriate protective gloves to prevent skin exposure.[1]

» Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
[1][2] If exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN
149 approved respirator with an organic vapor filter.[1]
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Engineering Controls: Ensure that safety showers and eyewash stations are readily accessible
and in close proximity to the workstation.[1]

Hazard Summary

The following table summarizes the key hazard classifications for Tetrahydrothiopyran-4-
carbonitrile, which dictate the necessary precautions for its handling and disposal.

Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]
Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation Category 2

. . May cause respiratory
Specific Target Organ Toxicity Category 3 T
irritation.[1]

Step-by-Step Disposal Procedure

The primary and mandated method for disposing of Tetrahydrothiopyran-4-carbonitrile is
through a licensed and approved hazardous waste disposal service.[1][2][3] Do not dispose of
this chemical down the drain or in regular trash.[4][5]

Step 1: Waste Collection

¢ Collect all waste containing Tetrahydrothiopyran-4-carbonitrile, including contaminated
absorbent materials from spills and any disposable PPE, into a dedicated and appropriate
hazardous waste container.[4]

e The container must be compatible with the chemical, in good condition, and free from leaks.
[6] The original product container is often a suitable choice.[6]
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o Clearly label the container as "Hazardous Waste" and identify the contents as
"Tetrahydrothiopyran-4-carbonitrile".[4] Do not mix with other waste streams.[3]

Step 2: Waste Storage
o Keep the waste container tightly sealed when not in use.[1][2]

» Store the sealed container in a designated, secure, and well-ventilated hazardous waste
accumulation area.[4]

o Ensure the storage area is away from incompatible materials.[4]
Step 3: Professional Disposal

» Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][4]

o Follow all local, state, and federal regulations governing chemical waste disposal.[3][4]

e An alternative disposal method, such as incineration in a chemical incinerator equipped with
an afterburner and scrubber, may be used by the disposal service.[3] This must only be
performed by trained and licensed professionals.

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.

o Evacuate: Immediately clear the area of all personnel.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
one.

o Wear PPE: Before re-entering the area, don all required personal protective equipment as
detailed above.

o Contain & Absorb: Cover the spill with an inert, non-combustible absorbent material such as
sand, vermiculite, or earth.[4]
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o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled hazardous
waste container for disposal.[3][4]

o Decontaminate: Wash the spill site thoroughly once the material has been completely
removed.[4]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Tetrahydrothiopyran_4_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tetrahydrothiopyran_4_one.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Tetrahydrothiopyran_4_one.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation & Safety

Don Required PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Spill Occurs?

Follow Spill

No
Response Protocol

Waste Collectiop & Containment

Collect Waste & Contaminated Iltems
in a Designated Container

l

Label Container Clearly:
'Hazardous Waste - Tetrahydrothiopyran-4-carbonitrile'

l

Keep Container Tightly Sealed

Interim|Storage

Store in a Secure, Designated
Hazardous Waste Area

Final Disposal

Arrange Pickup via Licensed
Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tetrahydrothiopyran-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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